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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles governing

energy level transitions in Thulium (Tm³⁺)-doped silica fibers. Thulium-doped fibers are of

significant interest for applications in eye-safe lasers, particularly in the 2 µm wavelength

region, which has garnered attention in fields ranging from remote sensing and materials

processing to medical applications, including surgery and pharmaceutical analysis. This

document details the fundamental spectroscopic properties, experimental methodologies for

their characterization, and the key energy transfer mechanisms.

Spectroscopic Properties of Thulium in Silica Glass
The optical properties of Thulium-doped fibers are dictated by the energy level structure of the

trivalent Thulium ion (Tm³⁺) within the silica glass host. The interaction of the Tm³⁺ ions with

the local electric field of the glass matrix leads to a splitting of the energy levels (Stark splitting)

and influences the probabilities of radiative and non-radiative transitions. A thorough

understanding of these properties is crucial for the design and optimization of Thulium-doped

fiber lasers and amplifiers.

Quantitative Spectroscopic Data
The following tables summarize key spectroscopic parameters for Tm³⁺ in silica glass, derived

from experimental measurements and theoretical calculations based on the Judd-Ofelt theory.
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Manifold Energy Level (cm⁻¹) Lifetime (µs)

³H₆ 0 Ground State

³H₅ ~8,200 -

³H₄ ~12,600 10 - 100

³F₄ ~5,600 300 - 756[1][2]

³F₃, ³F₂ ~14,400 -

¹G₄ ~21,200 -

Table 1: Energy Levels and Lifetimes of Tm³⁺ in Silica Glass. The energy levels are

approximate and can vary depending on the specific glass composition and co-dopants.

Lifetimes are highly dependent on the host material and the presence of quenching

mechanisms.

Transition Wavelength (nm)
Peak Emission
Cross-Section (x
10⁻²¹ cm²)

Peak Absorption
Cross-Section (x
10⁻²¹ cm²)

³H₆ ↔ ³F₄ ~1640 - 1800 0.4 - 0.8 0.5 - 1.0

³H₆ ↔ ³H₅ ~1200 - ~0.1

³H₆ ↔ ³H₄ ~793 - 2.0 - 5.0

³F₄ → ³H₆ ~1800 - 2100 0.5 - 1.2 -

³H₄ → ³H₅ ~2300 - -

³H₄ → ³F₄ ~1470 - -

Table 2: Key Absorption and Emission Transitions of Tm³⁺ in Silica Glass. The cross-section

values are typical ranges and are influenced by the glass composition and measurement

conditions.
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The characterization of Thulium-doped fibers involves several key experiments to determine

their spectroscopic properties. The following sections detail the methodologies for these

essential measurements.

Absorption Spectroscopy
Objective: To measure the absorption spectrum of the Thulium-doped fiber to determine the

ground state absorption cross-sections at various wavelengths.

Apparatus:

Broadband light source (e.g., Tungsten-Halogen lamp)

Optical spectrum analyzer (OSA)

Multimode fiber for light delivery

Fiber chucks for holding the doped fiber

Splicing equipment to connect the doped fiber to passive fibers

Procedure:

A white light source is launched into a length of the Thulium-doped fiber.

The output light from the fiber is collected and analyzed by an optical spectrum analyzer.

A reference spectrum is taken by measuring the output of the light source through a short,

undoped fiber of the same type to account for any system response.

The absorption spectrum is calculated by comparing the signal transmitted through the

doped fiber with the reference spectrum.

The absorption cross-section, σₐ(λ), can then be calculated using the Beer-Lambert law,

provided the concentration of Tm³⁺ ions is known.

Emission Spectroscopy
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Objective: To measure the fluorescence spectrum of the Thulium-doped fiber to determine the

emission cross-sections.

Apparatus:

Pump laser diode (typically around 793 nm or 1550 nm)

Wavelength Division Multiplexer (WDM) to couple the pump light into the fiber

Thulium-doped fiber sample

Optical spectrum analyzer (OSA)

Appropriate filters to block any residual pump light

Procedure:

The pump laser is used to excite the Thulium ions in the fiber. The pump light is coupled into

the doped fiber using a WDM.

The fluorescence emitted from the end of the fiber is collected and directed to the OSA.

A filter is placed before the OSA to remove any unabsorbed pump light.

The emission spectrum is recorded by the OSA.

The emission cross-section, σₑ(λ), can be calculated from the measured fluorescence

spectrum using the Füchtbauer-Ladenburg equation, which relates the emission cross-

section to the radiative lifetime of the excited state.

Fluorescence Lifetime Measurement
Objective: To measure the lifetime of the excited energy levels, which is crucial for

understanding the efficiency of the laser or amplifier.

Apparatus:

Pulsed laser diode with a wavelength corresponding to a Tm³⁺ absorption band (e.g., 793

nm).
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Fast photodetector (e.g., InGaAs photodiode).

High-speed oscilloscope or a Time-Correlated Single Photon Counting (TCSPC) system.

WDM to couple the pump pulse.

Filter to block the pump light from reaching the detector.

Procedure using Time-Correlated Single Photon Counting (TCSPC):

A short pulse from the laser diode excites the Thulium ions in the fiber.

The subsequent fluorescence decay is detected by the fast photodetector.

The TCSPC system measures the time difference between the excitation pulse and the

arrival of the first photon of fluorescence.

This process is repeated for a large number of excitation pulses, and a histogram of the

arrival times is built up, which represents the fluorescence decay curve.

The lifetime of the excited state is determined by fitting an exponential decay function to the

measured decay curve.

Signaling Pathways and Experimental Workflows
Visualizing the energy level transitions and experimental processes is essential for a clear

understanding of the underlying physics and methodologies.
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Caption: Energy level diagram of Tm³⁺ in silica glass showing key pumping and emission

transitions.
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Caption: A typical experimental workflow for the spectroscopic characterization of Thulium-

doped fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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